Bronchial Asthma

Description

Bronchial asthma is a chronic inflammatory disease of the airways characterized by recurrent episodes of wheezing, breathlessness, chest tightness, and coughing, particularly at night or in the early morning. These symptoms are associated with widespread, but variable, airflow obstruction that is often reversible spontaneously or with treatment. The inflammation leads to increased airway hyperresponsiveness to various stimuli.